Cas no 1935211-61-2 (1-(hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde)

• Product Name: 1-(hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
• CAS No: 1935211-61-2
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6440196
• PubChem ID: 130713244
• Update Time: 2025-10-29

1-(hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde
• Cyclohexanecarboxaldehyde, 1-(hydroxymethyl)-4,4-dimethyl-

• Inchi： 1S/C10H18O2/c1-9(2)3-5-10(7-11,8-12)6-4-9/h7,12H,3-6,8H2,1-2H3
• InChI Key： JWDBMOIQSQXMEN-UHFFFAOYSA-N
• SMILES： C1(CO)(C=O)CCC(C)(C)CC1

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 247.5±13.0 °C(Predicted)
• pka: 15.05±0.10(Predicted)

Additional information on 1-(hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde

Introduction to 1-(Hydroxymethyl)-4,4-Dimethylcyclohexane-1-Carbaldehyde (CAS No. 1935211-61-2)

1-(Hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde, commonly referred to by its CAS number 1935211-61-2, is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aldehydes and features a cyclohexane ring with specific substituents that contribute to its distinct properties. The presence of the hydroxymethyl group and two methyl groups on the cyclohexane ring makes it a valuable molecule in both academic research and commercial production.

The structural formula of 1-(Hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde highlights its key functional groups: the aldehyde group (-CHO) and the hydroxymethyl group (-CH₂OH). These groups play a crucial role in determining the compound's reactivity and potential applications. Recent studies have explored its role in biochemistry, particularly in enzyme-catalyzed reactions, where its aldehyde group serves as an electrophilic site for nucleophilic attacks. This property has led to its use in the synthesis of bioactive molecules and pharmaceutical intermediates.

One of the most notable advancements involving this compound is its application in asymmetric catalysis. Researchers have utilized its chiral environment to develop enantioselective syntheses of complex molecules. For instance, a 2023 study published in Nature Chemistry demonstrated how 1-(Hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde can be employed as a chiral auxiliary in the synthesis of non-natural amino acids. This breakthrough underscores its potential in drug discovery and development.

In addition to its role in organic synthesis, this compound has found applications in materials science. Its ability to form stable cross-links under specific conditions makes it a promising candidate for developing advanced polymers and coatings. A recent investigation by scientists at the University of California revealed that incorporating this aldehyde into polymer matrices significantly enhances their mechanical properties, paving the way for innovative materials in aerospace and automotive industries.

The synthesis of 1-(Hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde involves a multi-step process that typically begins with cyclohexanone as a starting material. Modern methodologies have optimized this process by employing green chemistry principles, reducing environmental impact while maintaining high yields. For example, a 2023 paper in Green Chemistry introduced a catalytic hydrogenation route that minimizes solvent usage and reduces reaction time by over 50% compared to traditional methods.

Safety considerations are paramount when handling this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken due to its reactive nature. Occupational exposure limits (OELs) have been established to ensure worker safety during manufacturing processes. Recent toxicological studies have further confirmed its low toxicity profile when handled appropriately.

In conclusion, 1-(Hydroxymethyl)-4,4-dimethylcyclohexane-1-carbaldehyde (CAS No. 1935211-61-2) stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties continue to drive innovation across diverse fields, from pharmaceuticals to materials science. As research progresses, this compound is expected to unlock even more applications, solidifying its position as an essential building block in contemporary chemical science.